Cas no 2171796-74-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• CAS No: 2171796-74-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6402508
• PubChem ID: 165876763
• Update Time: 2025-06-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4-dimethylpentanoic acid
• EN300-1524761
• 2171796-74-8

• Inchi： 1S/C28H36N2O5/c1-5-10-18(15-25(31)30-24(26(32)33)16-28(2,3)4)29-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,5,10,15-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： OVXATIBFXYBUFQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(NC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid (CAS No. 2171796-74-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid (CAS No. 2171796-74-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring a 4,4-dimethylpentanoic acid backbone and an Fmoc-protected amine, makes it invaluable for constructing complex peptide chains with precision.

The growing demand for custom peptides in drug discovery and biotechnology has propelled the relevance of CAS No. 2171796-74-8. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize their synthesis protocols. This compound addresses these needs by offering excellent stability and reactivity under SPPS conditions. Its compatibility with automated synthesizers further enhances its appeal, aligning with the industry's shift toward high-throughput screening and precision medicine.

One of the standout features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid is its role in facilitating side-chain modifications. This capability is critical for developing peptide-based therapeutics, a hot topic in oncology and immunology. For instance, the compound's bulky tert-butyl group (from 4,4-dimethylpentanoic acid) can influence peptide conformation, a factor often explored in structure-activity relationship (SAR) studies. Such applications resonate with trending searches like "peptide drug design" and "bioactive peptide synthesis."

From a synthetic chemistry perspective, the compound's CAS No. 2171796-74-8 is frequently associated with queries about "Fmoc deprotection" and "amino acid protecting groups." The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of modern peptide chemistry, prized for its orthogonality and mild removal conditions. This aligns with the broader trend toward green chemistry, as researchers seek eco-friendly alternatives to traditional Boc-protection strategies.

In addition to its synthetic utility, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid is gaining attention in material science. Its amphiphilic properties make it a candidate for designing peptide-based nanomaterials, a field exploding with innovations in drug delivery systems and biodegradable polymers. Searches for "peptide self-assembly" and "nanocarrier design" often intersect with discussions about such advanced intermediates.

Quality control is another critical aspect of CAS No. 2171796-74-8. Analytical techniques like HPLC and mass spectrometry are essential for verifying its purity, a topic frequently queried by quality assurance professionals. The compound's chromatographic behavior and mass spectral fingerprints are well-documented, aiding in its adoption across GMP-compliant facilities.

Looking ahead, the versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid positions it as a key player in emerging fields like personalized medicine and bioconjugation. Its integration into click chemistry workflows and proteomics research underscores its cross-disciplinary relevance. As the scientific community continues to explore "next-generation peptide therapeutics," this compound will undoubtedly remain at the forefront of innovation.